Cas no 866133-36-0 (2-(4-methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic acid)

• Product Name: 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic acid
• CAS No: 866133-36-0
• MDL: MFCD03848666
• CID: 4662692
• Update Time: 2025-11-03

2-(4-methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic acid

• MDL： MFCD03848666

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic acid

Comprehensive Overview of 2-(4-Methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic Acid (CAS No. 866133-36-0)

2-(4-Methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic Acid (CAS No. 866133-36-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities and applications in drug discovery. The presence of a carboxylic acid functional group at the 6-position and a 4-methoxyphenyl substituent at the 2-position enhances its potential for chemical modifications and interactions with biological targets.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 2-(4-Methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic Acid for its potential as a building block in medicinal chemistry. Its structural features make it a candidate for designing inhibitors targeting enzymes like kinases or G-protein-coupled receptors (GPCRs), which are hot topics in cancer research and neurodegenerative disease studies. The compound's CAS No. 866133-36-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge science.

The synthesis of 2-(4-Methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic Acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylic acid moiety allows for further derivatization, such as amide bond formation or esterification, which is crucial for optimizing drug-like properties. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like this serve as starting points for developing high-affinity ligands.

Beyond pharmaceuticals, CAS No. 866133-36-0 is also explored in materials science. The imidazo[1,2-a]pyridine core exhibits fluorescence properties, making it valuable for designing organic light-emitting diodes (OLEDs) and sensors. With the rise of green chemistry, researchers are investigating eco-friendly synthesis routes for such compounds to reduce environmental impact—a topic frequently queried in AI-driven literature searches.

Analytical characterization of 2-(4-Methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic Acid relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research use. The compound's stability under various conditions is another area of interest, as evidenced by searches for "imidazo[1,2-a]pyridine stability" in scientific forums.

In summary, 2-(4-Methoxyphenyl)imidazo[1,2-a]pyridine-6-carboxylic Acid (CAS No. 866133-36-0) is a versatile compound with broad applications in drug development and materials science. Its unique structure and functional groups position it as a key player in addressing modern challenges like precision medicine and sustainable technology. As research progresses, this compound is likely to remain a focal point in interdisciplinary studies.